2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-[5-amino-4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfanylpyrazol-1-yl]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C22H21ClN6O4S/c1-31-15-9-8-12(10-16(15)32-2)20-26-21(33-28-20)18-19(24)29(27-22(18)34-3)11-17(30)25-14-7-5-4-6-13(14)23/h4-10H,11,24H2,1-3H3,(H,25,30)
• InChI Key: GSPPBULLARXEFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3=C(N(N=C3SC)CC(=O)NC4=CC=CC=C4Cl)N)OC
• Molecular Formula: C22H21ClN6O4S
• Molecular Weight: 501.0 g/mol

Description

2-(5-amino-4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(2-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C22H21ClN6O4S and its molecular weight is 500.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural characterization of compounds containing oxadiazole and pyrazole moieties, such as the one , have been extensively studied. These studies provide insights into the methods of synthesizing these compounds and their structural properties. For instance, research on novel synthetic routes to 1,3,4-oxadiazole derivatives has revealed their potent α-glucosidase inhibitory potential, suggesting their utility in the design of new drug leads (Iftikhar et al., 2019)[https://consensus.app/papers/five‐step-route-134‐oxadiazole-derivatives-iftikhar/2e5a07483ac251ad90323469eebd781c/?utm_source=chatgpt]. Similarly, the synthesis of novel pyrazole derivatives has been explored for antimicrobial and anticancer activities, indicating their potential in medicinal chemistry (Hafez, El-Gazzar, & Al-Hussain, 2016)[https://consensus.app/papers/novel-pyrazole-derivatives-oxathiadiazolyl-moieties-hafez/1f1c06b797005dfe8ef0914c55e880fc/?utm_source=chatgpt].

Biological Activities

Several studies have investigated the biological activities of compounds with similar structures, focusing on their antimicrobial, anticancer, and enzyme inhibitory effects. For example, novel thiophene, thienopyrimidine, and thienothiadiazine derivatives of antipyrine have been synthesized and tested for antimicrobial activity, demonstrating their potential as drug candidates (Aly, Saleh, & Elhady, 2011)[https://consensus.app/papers/design-synthesis-thiophene-thienopyrimidine-aly/8c4129727fd9581785bfccb5488349b2/?utm_source=chatgpt]. Additionally, pyrazole-acetamide derivatives have shown significant antioxidant activity, further illustrating the therapeutic potential of these compounds (Chkirate et al., 2019)[https://consensus.app/papers/novel-coii-cuii-coordination-complexes-constructed-chkirate/ad03cadac3d552618c8bb8e8087c664b/?utm_source=chatgpt].

Antitumor and Anticancer Evaluation

The antitumor and anticancer effects of pyrazolo[3,4-d]pyrimidine derivatives, which share structural similarities with the compound , have also been a subject of study. These derivatives have been evaluated against various cancer cell lines, indicating some derivatives exhibit mild to moderate activity, suggesting the potential for further exploration in cancer treatment (El-Morsy, El-Sayed, & Abulkhair, 2017)[https://consensus.app/papers/synthesis-characterization-vitro-antitumor-evaluation-elmorsy/5ca67c70d65751bfaadab10b96ce7e34/?utm_source=chatgpt].